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Compound of Interest

Compound Name: Ethyl ethoxyacetate

Cat. No.: B1329361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-ethoxyacetate, a colorless liquid with a characteristic mild, fruity odor, is a versatile

organic compound with significant applications across various scientific and industrial domains.

[1][2] Its utility as a solvent in coatings, paints, and adhesives, as well as a flavoring agent and

an intermediate in pharmaceutical and agricultural chemical synthesis, underscores the

importance of a comprehensive understanding of its physical properties.[1][2] This technical

guide provides an in-depth overview of the core physical characteristics of ethyl 2-

ethoxyacetate, complete with methodologies for their experimental determination.

Core Physical Properties
The fundamental physical properties of ethyl 2-ethoxyacetate are summarized in the table

below. These values are critical for its handling, application, and process optimization in

research and development.
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Physical Property Value Source(s)

Molecular Formula C₆H₁₂O₃ [3][4][5][6]

Molecular Weight 132.16 g/mol [3][4][5][6]

Boiling Point 156 - 158 °C at 760 mmHg [3][4][7][8]

Melting Point Not available [7]

Density 0.97 - 1.0 g/cm³ at 25 °C [3][4][7][8]

Refractive Index (n²⁰/D) 1.401 - 1.4025 [3][4][7][8]

Solubility in Water Insoluble [1][3]

Flash Point 48 °C (119 °F) [3][4][8]

Vapor Pressure 2.7 ± 0.3 mmHg at 25°C [3][4]

Experimental Protocols for Property Determination
Accurate determination of physical properties is paramount for the quality control and

application of ethyl 2-ethoxyacetate. The following sections detail standardized experimental

protocols for measuring its key physical characteristics.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9] The Thiele tube method is a common and efficient technique for this

determination, especially for small sample volumes.[10]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube
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Heat source (e.g., Bunsen burner or hot plate)

Liquid paraffin or other suitable heating oil

Stand and clamp

Procedure:

Fill the Thiele tube with the heating oil to a level that will immerse the thermometer bulb and

the majority of the test tube.

Place a small amount of ethyl 2-ethoxyacetate into the small test tube.

Invert the sealed capillary tube and place it into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, making sure the

heating oil does not contaminate the sample.

Gently heat the side arm of the Thiele tube.[11] Convection currents will ensure uniform

heating of the oil.[11]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[10][11]

Determination of Density
Density, the mass per unit volume of a substance, is a fundamental physical property. A

straightforward and accurate method for determining the density of a liquid involves the use of
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a pycnometer or, for a less rigorous measurement, a graduated cylinder and a balance.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.[12][13]

Carefully add a known volume of ethyl 2-ethoxyacetate (e.g., 10 mL) to the graduated

cylinder. Record the exact volume.[12][13]

Measure and record the mass of the graduated cylinder containing the ethyl 2-

ethoxyacetate.[12][13]

Calculate the mass of the ethyl 2-ethoxyacetate by subtracting the mass of the empty

graduated cylinder from the mass of the filled cylinder.

Calculate the density using the formula: Density = Mass / Volume.

Repeat the measurement at least two more times and calculate the average density to

ensure accuracy.[13]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property that can be used to identify and

assess the purity of a substance. An Abbe refractometer is a common instrument for this

measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath
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Dropper or pipette

Ethyl 2-ethoxyacetate sample

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper

Procedure:

Turn on the Abbe refractometer and the constant temperature water bath, setting the latter to

the desired temperature (e.g., 20°C). Allow the refractometer prisms to equilibrate to this

temperature.

Using a clean dropper, place a few drops of ethyl 2-ethoxyacetate onto the surface of the

measuring prism.

Close the illuminating prism and ensure the liquid sample spreads evenly between the two

prisms.

Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields

become visible.

Adjust the chromaticity screw to eliminate any color fringe at the boundary of the light and

dark fields, resulting in a sharp, single line.

Fine-tune the adjustment knob to center the boundary line precisely on the crosshairs of the

eyepiece.

Read the refractive index value from the instrument's scale.

Clean the prisms thoroughly with a suitable solvent and lens paper after the measurement.

Workflow for Physical Property Determination
The logical sequence for determining the physical properties of ethyl 2-ethoxyacetate can be

visualized as a workflow. This ensures a systematic approach to characterizing the compound.
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Workflow for Physical Property Determination of Ethyl 2-Ethoxyacetate

Sample Preparation

Property Measurement

Data Analysis & Reporting

Obtain pure sample of
Ethyl 2-Ethoxyacetate

Boiling Point Determination
(Thiele Tube Method)

Density Measurement
(Pycnometer/Graduated Cylinder)

Refractive Index Measurement
(Abbe Refractometer)

Record All Measurements

Calculate Average Values
and Standard Deviations

Compare with Literature Values

Compile Technical Data Sheet

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination of the physical properties of

ethyl 2-ethoxyacetate.
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Conclusion
The physical properties of ethyl 2-ethoxyacetate outlined in this guide provide essential data for

its safe and effective use in research and industrial applications. The detailed experimental

protocols offer a framework for the accurate and reproducible determination of these

properties, ensuring consistency and quality in scientific endeavors. Adherence to these

standardized methods is crucial for any professional working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329361#physical-properties-of-ethyl-2-
ethoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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